3-(2-chloro-6-nitrophenoxy)-N-(2-methoxyphenyl)benzamide

• IUPAC Name: 3-(2-chloro-6-nitrophenoxy)-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C20H15ClN2O5/c1-27-18-11-3-2-9-16(18)22-20(24)13-6-4-7-14(12-13)28-19-15(21)8-5-10-17(19)23(25)26/h2-12H,1H3,(H,22,24)
• InChI Key: UFMMMCWCTBWIKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)OC3=C(C=CC=C3Cl)[N+](=O)[O-]
• Molecular Formula: C20H15ClN2O5
• Molecular Weight: 398.8 g/mol

Description

3-(2-chloro-6-nitrophenoxy)-N-(2-methoxyphenyl)benzamide, also known as GW 501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was developed in the late 1990s by GlaxoSmithKline as a potential treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia. However, it has gained popularity in recent years as a performance-enhancing drug among athletes and bodybuilders.

Mechanism of Action

3-(2-chloro-6-nitrophenoxy)-N-(2-methoxyphenyl)benzamide 501516 works by activating PPARδ, a nuclear receptor that regulates gene expression involved in energy metabolism. Activation of PPARδ leads to increased expression of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in increased energy production and improved metabolic function.
Biochemical and Physiological Effects:
This compound 501516 has been shown to have several biochemical and physiological effects. It increases the expression of genes involved in fatty acid oxidation, leading to increased energy production and improved endurance. It also increases glucose uptake and insulin sensitivity, which can improve glucose metabolism and reduce the risk of diabetes. Additionally, it has been found to reduce inflammation and improve cardiovascular function.

Advantages and Limitations for Lab Experiments

3-(2-chloro-6-nitrophenoxy)-N-(2-methoxyphenyl)benzamide 501516 has several advantages for lab experiments. It is a potent and selective PPARδ agonist, which allows for precise modulation of gene expression. It also has a long half-life, which allows for sustained activation of PPARδ. However, it has been found to have off-target effects on other nuclear receptors, which can complicate interpretation of results.

Future Directions

There are several potential future directions for research on 3-(2-chloro-6-nitrophenoxy)-N-(2-methoxyphenyl)benzamide 501516. One area of interest is its potential therapeutic applications in metabolic disorders such as obesity, diabetes, and dyslipidemia. Another area of interest is its potential as a performance-enhancing drug, particularly in endurance sports. However, further research is needed to fully understand its effects and potential risks.

Scientific Research Applications

3-(2-chloro-6-nitrophenoxy)-N-(2-methoxyphenyl)benzamide 501516 has been extensively studied for its potential therapeutic applications in various metabolic disorders. It has been shown to improve insulin sensitivity, reduce inflammation, and increase fatty acid oxidation in animal models. In addition, it has been found to improve endurance and performance in mice and rats.